Cas no 1864145-01-6 (1-(Quinolin-3-yl)prop-2-en-1-ol)

• Product Name: 1-(Quinolin-3-yl)prop-2-en-1-ol
• CAS No: 1864145-01-6
• MF: C₁₂H₁₁NO
• MW: 185.221843004227
• CID: 6402086
• PubChem ID: 17949168
• Update Time: 2025-06-09

1-(Quinolin-3-yl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 1864145-01-6
• SCHEMBL372069
• 1-(quinolin-3-yl)prop-2-en-1-ol
• EN300-1847651
• 1-(Quinolin-3-yl)prop-2-en-1-ol

• Inchi： 1S/C12H11NO/c1-2-12(14)10-7-9-5-3-4-6-11(9)13-8-10/h2-8,12,14H,1H2
• InChI Key： ORMLXBVXIKAHHI-UHFFFAOYSA-N
• SMILES： OC(C=C)C1=CN=C2C=CC=CC2=C1

Computed Properties

• Exact Mass: 185.084063974g/mol
• Monoisotopic Mass: 185.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 33.1Ų

Additional information on 1-(Quinolin-3-yl)prop-2-en-1-ol

Comprehensive Overview of 1-(Quinolin-3-yl)prop-2-en-1-ol (CAS No. 1864145-01-6): Properties, Applications, and Industry Insights

1-(Quinolin-3-yl)prop-2-en-1-ol (CAS No. 1864145-01-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research due to its unique structural features. The molecule combines a quinoline scaffold with an allylic alcohol moiety, offering versatile reactivity for synthetic applications. This article delves into its molecular characteristics, synthesis pathways, and emerging applications while addressing trending topics like green chemistry and AI-driven drug discovery.

The quinoline core in 1-(Quinolin-3-yl)prop-2-en-1-ol is a privileged structure in medicinal chemistry, frequently explored for its bioactivity. Researchers are increasingly investigating its derivatives for potential roles in targeted therapies, particularly in oncology and antimicrobial applications. The compound’s allylic alcohol group further enhances its utility as a building block for cross-coupling reactions, a hot topic in catalysis research.

Recent advancements in sustainable synthesis have put 1-(Quinolin-3-yl)prop-2-en-1-ol under the spotlight. With growing demand for eco-friendly solvents and low-waste processes, chemists are optimizing its production using microwave-assisted synthesis or biocatalysis—methods frequently searched in academic databases. These approaches align with the 12 Principles of Green Chemistry, a trending framework in industrial R&D.

From a commercial perspective, the compound’s relevance extends to high-value intermediates for agrochemicals and electronic materials. Its conjugated system makes it a candidate for organic semiconductors, a field booming with the rise of flexible electronics. Patent analyses reveal growing IP activity around quinoline-based derivatives, reflecting their industrial potential.

Analytical characterization of CAS No. 1864145-01-6 typically involves HPLC purity testing, NMR spectroscopy, and mass spectrometry—techniques widely discussed in online forums. Stability studies under varying pH and temperature conditions are also critical, as users often search for compound storage guidelines and degradation profiles.

In drug discovery, computational tools like molecular docking and QSAR modeling are being applied to predict the bioactivity of 1-(Quinolin-3-yl)prop-2-en-1-ol derivatives. This intersects with the surge in AI-augmented chemistry searches, where professionals seek ways to accelerate hit-to-lead optimization.

Regulatory-wise, the compound falls under standard laboratory safety protocols. While not classified as hazardous, proper PPE compliance and fume hood usage remain essential—a frequent query among young researchers. Material Safety Data Sheets (MSDS) provide detailed handling instructions, emphasizing ventilation requirements and incompatibility risks.

The future outlook for 1-(Quinolin-3-yl)prop-2-en-1-ol appears promising, particularly in precision medicine and smart materials. As industries prioritize molecular diversification strategies, this compound’s adaptability positions it as a valuable asset in next-generation R&D pipelines.